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Compound of Interest

Compound Name: Disialyllactose

Cat. No.: B1599941

Essential Safety and Handling Guide for
Disialyllactose

This guide provides immediate, essential safety and logistical information for handling
Disialyllactose in a laboratory setting. The following procedures are based on best practices
for handling similar non-hazardous, water-soluble carbohydrate compounds.

Personal Protective Equipment (PPE)

When handling Disialyllactose powder, it is crucial to use appropriate personal protective
equipment to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment
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PPE Category Item Specifications
) Safety glasses with side Should be worn at all times in
Eye Protection )
shields or goggles the laboratory.
] o Inspect gloves for tears or
Hand Protection Nitrile or latex gloves

holes before use.

Should be fully buttoned to

Body Protection Laboratory coat ] )
protect skin and clothing.
Recommended when handling
Respiratory Protection NIOSH-approved respirator large quantities or if dust

generation is likely.

Note: Always follow your institution's specific Chemical Hygiene Plan and safety protocols.

Handling and Operational Plan

Proper handling procedures are essential to maintain the integrity of the product and the safety
of laboratory personnel.

Step-by-Step Handling Protocol:
e Preparation:
o Ensure a clean and organized workspace.
o Verify that an emergency eye wash station and safety shower are readily accessible.[1]
o Read the entire protocol before starting.
e Weighing and Aliquoting:
o Handle Disialyllactose in a well-ventilated area.[1]

o To minimize dust, avoid shaking or agitating the container of powdered Disialyllactose.
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o Use a chemical fume hood or a balance with a draft shield when weighing the powder to
prevent inhalation of fine particles.

o Dry powders can accumulate static electricity; take precautions during transfer and mixing
operations.[1]

 Solubilization:
o Disialyllactose is water-soluble.[1]

o When preparing solutions, add the powder slowly to the solvent to avoid clumping and to
control the dissolution rate.

e General Hygiene:
o Do not eat, drink, or smoke while handling chemicals.[1]

o Wash hands thoroughly with soap and water after handling Disialyllactose, before
breaks, and at the end of the workday.[1]

o Remove any contaminated clothing immediately.[1]

First Aid Measures

In case of accidental exposure, follow these first aid procedures.
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Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if irritation or discomfort persists.[1]

Wash the affected area with soap and water for
Skin Contact 15-20 minutes. Seek medical advice if irritation

develops.[1]

Immediately flush the eyes with plenty of water

for at least 15-20 minutes, removing contact
Eye Contact ] )
lenses if present and easy to do. Seek medical

attention if irritation persists.[1]

Rinse the mouth with water. Do not induce
Ingestion vomiting. Have the individual drink sips of water.

Seek medical attention if discomfort occurs.[1]

Disposal Plan

Dispose of Disialyllactose and its containers in accordance with local, state, and federal
regulations. As it is not classified as a hazardous substance, it can typically be disposed of as
non-hazardous waste. However, always consult your institution's environmental health and
safety office for specific guidance.

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of Disialyllactose
in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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